Cas no 10133-50-3 (4-(prop-1-en-2-yl)benzaldehyde)

4-(prop-1-en-2-yl)benzaldehyde structure
10133-50-3 structure
Product Name:4-(prop-1-en-2-yl)benzaldehyde
CAS No:10133-50-3
MF:C10H10O
MW:146.185802936554
CID:1129023
PubChem ID:14597914
Update Time:2025-04-20

4-(prop-1-en-2-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-(prop-1-en-2-yl)benzaldehyde
    • p-Isopropenylbenzaldehyde
    • DTXSID801303619
    • p-Mentha-1,3,5,8-tetraen-7-al
    • EN300-737125
    • A836545
    • 4-prop-1-en-2-ylbenzaldehyde
    • SCHEMBL47357
    • AKOS015895247
    • UNII-83R6TC4DA4
    • 4-Isopropenylbenzaldehyde
    • 83R6TC4DA4
    • Benzaldehyde, 4-(1-methylethenyl)-
    • CHEBI:173616
    • 10133-50-3
    • 4-isopropenyl-benzaldehyde
    • 4-(1-methylethenyl)benzaldehyde
    • DB-315908
    • Inchi: 1S/C10H10O/c1-8(2)10-5-3-9(7-11)4-6-10/h3-7H,1H2,2H3
    • InChI Key: IRWAASJGTLXGMV-UHFFFAOYSA-N
    • SMILES: O=CC1C=CC(=CC=1)C(=C)C

Computed Properties

  • Exact Mass: 146.0732
  • Monoisotopic Mass: 146.073
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.1A^2
  • XLogP3: 2.8

Experimental Properties

  • PSA: 17.07

4-(prop-1-en-2-yl)benzaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-737125-1.0g
4-(prop-1-en-2-yl)benzaldehyde
10133-50-3
1g
$0.0 2023-06-06
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